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Compound of Interest

Compound Name: 2-amino-N-hydroxybutanamide

CAS No.: 36212-74-5

Cat. No.: B1266863

Get Quote

Executive Summary
2-Amino-N-hydroxybutanamide (also known as

-aminobutyrohydroxamic acid) is a non-proteinogenic amino acid derivative featuring a
hydroxamic acid moiety in place of the carboxylic acid.[1] This structural modification confers
potent metal-chelating properties, making the molecule a significant scaffold in the
development of metalloenzyme inhibitors, particularly for zinc-dependent enzymes like Histone
Deacetylases (HDACs), Matrix Metalloproteinases (MMPs), and aminopeptidases.

This guide details the structural pharmacophore, robust synthetic pathways, and critical

characterization protocols required for the research and development of this compound.

Part 1: Structural Analysis & Pharmacophore
Chemical Identity[2][3][4][5]

IUPAC Name: 2-amino-N-hydroxybutanamide

Common Name:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1266863#bc-rfq
https://www.benchchem.com/product/b1266863/docs?utm_src=pdf-body#technical-guide-structure-and-synthesis-of-2-amino-n-hydroxybutanamide
https://repository.ubn.ru.nl/bitstream/handle/2066/113663/mmubn000001_07892409x.pdf
https://www.benchchem.com/product/b1266863/docs?utm_src=pdf-body#technical-guide-structure-and-synthesis-of-2-amino-n-hydroxybutanamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266863?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


-Aminobutyrohydroxamic acid (ABHA)

Molecular Formula:

Molecular Weight: 118.13 g/mol

Chirality: The C2 carbon is a stereocenter. Biological activity often depends on the specific

enantiomer (L- or D-), necessitating stereoselective synthesis or resolution.

Physicochemical Properties
The molecule exists as a zwitterion in neutral aqueous solution, similar to standard amino

acids, but with distinct acid-base behavior due to the hydroxamate group.

Property Value / Range Notes

pKa (Amine) ~9.6
Similar to

-aminobutyric acid.[2]

pKa (Hydroxamate) ~8.4 - 9.4
The -NHOH group is weakly

acidic.

Solubility High (Water, MeOH)
Poor solubility in non-polar

solvents (Hexane, Et2O).

Chelation Mode Bidentate (O,O')

Forms stable 5-membered

chelate rings with

,

,

.

Retrosynthetic Analysis
To synthesize 2-amino-N-hydroxybutanamide, the primary disconnection occurs at the amide

bond. The hydroxamic acid is derived from the corresponding carboxylic acid or ester

precursor.[3]
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Figure 1: Retrosynthetic disconnection showing the two primary routes: direct aminolysis of the

ester (Method A) and coupling of the free acid (Method B).[4][5]

Part 2: Synthetic Methodologies
Method A: Direct Hydroxaminolysis (Scalable Route)
This is the preferred method for generating simple amino hydroxamates. It involves the

nucleophilic attack of hydroxylamine on an activated ester.

Mechanism: Nucleophilic Acyl Substitution. Advantages: Cost-effective, single-step from ester,

scalable. Disadvantages: Requires careful pH control to prevent hydrolysis; potential for

racemization if conditions are too basic.

Experimental Protocol
Reagents:

Methyl 2-aminobutyrate hydrochloride (1.0 equiv)

Hydroxylamine hydrochloride (

) (1.5 - 2.0 equiv)

Potassium Hydroxide (KOH) or Sodium Methoxide (NaOMe)

Methanol (anhydrous)
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Step-by-Step Workflow:

Preparation of Hydroxylamine Base:

Dissolve

(1.5 equiv) in minimum anhydrous methanol.

In a separate flask, dissolve KOH (3.0 equiv total: 1.5 to neutralize

+ 1.0 to neutralize ester HCl + excess base) in methanol.

Critical Step: Cool both solutions to 0°C. Add the KOH solution to the hydroxylamine

solution dropwise.

Stir for 15 minutes. A white precipitate (KCl) will form.

Filter the mixture rapidly through Celite or a fritted glass funnel to remove KCl. Use the

filtrate (free

) immediately.

Coupling Reaction:

Add Methyl 2-aminobutyrate hydrochloride (1.0 equiv) to the fresh hydroxylamine filtrate.

Stir at 0°C for 1 hour, then allow to warm to room temperature (20-25°C).

Monitor reaction by TLC (System: n-Butanol/Acetic Acid/Water 4:1:1) or Ninhydrin stain.

Isolation:

Once the ester is consumed (typically 4-12 hours), cool the mixture to 0°C.

Adjust pH to ~7.0 using carefully added conc. HCl or acetic acid.

Note: The product may precipitate at neutral pH. If not, evaporate methanol under reduced

pressure.
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Recrystallize the residue from Methanol/Ethyl Acetate or Water/Ethanol.

Start: NH2OH.HCl + KOH/MeOH

Filter off KCl Precipitate

Add Methyl 2-aminobutyrate
Stir 0°C -> RT

Monitor (TLC/Ninhydrin)

Adjust pH to 7.0

Crystallize Product

Click to download full resolution via product page

Figure 2: Operational workflow for the hydroxaminolysis of methyl 2-aminobutyrate.

Method B: Coupling Reagent Approach (Precision
Route)
Used when enantiopurity is critical or when starting from the free acid. Requires N-protection

(Boc/Cbz) to prevent self-polymerization.

Protection: React 2-aminobutyric acid with
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to form Boc-Abu-OH.

Activation: React Boc-Abu-OH with EDC/HOBt or HATU in DMF/DCM.

Coupling: Add

and NMM (N-methylmorpholine).

Deprotection: Treat the intermediate (Boc-Abu-NHOH) with TFA/DCM or HCl/Dioxane to

yield the final product.

Part 3: Characterization & Validation
The Ferric Chloride Test (Qualitative)
A rapid colorimetric test to confirm the presence of the hydroxamic acid moiety.

Procedure: Dissolve 5 mg of product in 1 mL methanol. Add 2 drops of 1%

solution.

Result: A deep red/violet color indicates positive chelation (formation of ferric hydroxamate

complex).

Spectroscopic Data (Expected)
1H NMR (

or

):

10.5-10.8 ppm (s, 1H, -NHOH, exchangeable).

8.8-9.0 ppm (s, 1H, -OH, exchangeable).

3.2-3.5 ppm (t, 1H,

-CH).

1.6-1.8 ppm (m, 2H,

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266863?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


-CH2).

0.9 ppm (t, 3H,

-CH3).

Mass Spectrometry (ESI):

calc: 119.13.

Stability & Storage
Hydrolysis: Hydroxamic acids are susceptible to hydrolysis back to the carboxylic acid in

strong mineral acids or bases. Store in dry conditions.

Lossen Rearrangement: Avoid heating the O-acyl derivatives of this compound, as they can

rearrange to isocyanates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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